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Compound of Interest

Compound Name: 2-(2-Pentenyl)furan

Cat. No.: B1593840

An In-depth Technical Guide to 2-(2-
Pentenyl)furan

This technical guide provides a comprehensive overview of 2-(2-pentenyl)furan, a heterocyclic
organic compound of interest to researchers in chemical synthesis and sensory science. This
document details its chemical identity, physicochemical properties, a representative synthetic
protocol, and the general biological pathway associated with its function as a flavor and
fragrance compound.

Chemical Identification and Nomenclature

2-(2-Pentenyl)furan is a substituted furan with a five-carbon chain containing a double bond.
The position of this double bond and the stereochemistry around it give rise to different
isomers, each with a unique identifier.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1593840?utm_src=pdf-interest
https://www.benchchem.com/product/b1593840?utm_src=pdf-body
https://www.benchchem.com/product/b1593840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

IUPAC
Compound Name CAS Number Synonyms
Nomenclature
2-(pent-2-en-1- furan, 2-(2-penten-1-
2-(2-Pentenyl)furan 82550-42-3
yhfuran y)-
cis-2-(2- 2-[(22)-2- 2)-2-(2-

( 70424-13-4 (22) (@)-2
Pentenyl)furan Pentenyl]furan Pentenyl)furan
trans-2-(2- 2-[(2E)-2- E)-2-(2-

( 70424-14-5 (26) (B2
Pentenyl)furan Pentenyl]furan Pentenyl)furan

Physicochemical Properties

The physical and chemical properties of 2-(2-pentenyl)furan are summarized in the table

below. These properties are essential for its handling, purification, and application in various

experimental settings.

Property

Value

Molecular Formula

CoH120[1]

Molecular Weight 136.19 g/mol [1]

Colorless to pale yellow clear liquid (estimated)
Appearance

[2]
Density 0.919 g/cm?3[1]
Boiling Point 171.0to 172.0 °C at 760 mmHg (estimated)[2]
Flash Point 48.1 °C (119.0 °F) (estimated)[2]

Refractive Index

1.479[1]

Vapor Pressure

1.883 mmHg at 25 °C (estimated)[2]

Solubility

Soluble in alcohol; water solubility is estimated
at 65.09 mg/L at 25 °C[2]

logP (o/w)

3.452 (estimated)[2]
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Experimental Protocols: Synthesis of 2-(2-
Pentenyl)furan

A common and effective method for the synthesis of alkenes such as 2-(2-pentenyl)furan is
the Wittig reaction. This reaction involves the treatment of an aldehyde or ketone with a
phosphorus ylide. For the synthesis of 2-(2-pentenyl)furan, furfural can be reacted with the
appropriate phosphonium ylide derived from a butyl group.

3.1. Synthesis via Wittig Reaction

This protocol describes a representative synthesis of 2-(2-pentenyl)furan starting from furfural
and butyltriphenylphosphonium bromide.

Materials and Reagents:

o Butyltriphenylphosphonium bromide

e Sodium hydride (NaH) or another strong base (e.g., n-butyllithium)
e Anhydrous tetrahydrofuran (THF)

e Furfural

o Saturated aqueous ammonium chloride (NH4Cl) solution
 Diethyl ether

e Anhydrous magnesium sulfate (MgSQa)

 Silica gel for column chromatography

o Hexane and ethyl acetate for elution

Procedure:

 Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), suspend butyltriphenylphosphonium bromide in
anhydrous THF.
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e Cool the suspension to 0 °C in an ice bath.

o Slowly add a strong base, such as sodium hydride, to the suspension with stirring. The
reaction mixture will typically turn a deep orange or red color, indicating the formation of the
ylide.

o Allow the mixture to warm to room temperature and stir for 1-2 hours to ensure complete
ylide formation.

» Wittig Reaction: Cool the ylide solution back down to 0 °C.

e Add a solution of furfural in anhydrous THF dropwise to the ylide solution with continuous
stirring.

» After the addition is complete, allow the reaction to warm to room temperature and stir
overnight.

o Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Transfer the mixture to a separatory funnel and extract the agqueous layer with diethyl ether
(3x).

o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by flash column chromatography on silica gel, using a
gradient of hexane and ethyl acetate as the eluent, to yield pure 2-(2-pentenyl)furan.

3.2. Experimental Workflow Diagram
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Reactants:
- Butyltriphenylphosphonium bromide
- Strong Base (e.g., NaH)
- Furfural
- Anhydrous THF

'

Ylide Preparation:
1. Suspend phosphonium salt in THF.
2. Add base at 0°C.
3. Stir for 1-2 hours at RT.

'

Wittig Reaction:
1. Cool ylide to 0°C.
2. Add furfural solution dropwise.
3. Stir overnight at RT.

2. Extract with diethyl ether.

Reaction Work -up:
1. Quench with aq. NH4CI.
3. Dry and concentrate.

Purification:
Flash Column Chromatography

Click to download full resolution via product page
Caption: Synthetic workflow for 2-(2-Pentenyl)furan via the Wittig reaction.

Biological Activity and Signaling Pathway

While specific, detailed signaling pathways for 2-(2-pentenyl)furan are not extensively
documented in scientific literature, its role as a flavor and fragrance compound indicates that its
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biological effects are primarily mediated through the olfactory system. The perception of
odorants like 2-(2-pentenyl)furan begins with the interaction of the molecule with olfactory
receptors (ORs) located on the surface of olfactory sensory neurons in the nasal cavity. These
receptors are a large family of G-protein coupled receptors (GPCRS).

4.1. General Olfactory Signaling Pathway

The binding of an odorant molecule to its specific olfactory receptor initiates a signal
transduction cascade. This process converts the chemical signal of the odorant into an
electrical signal that is transmitted to the brain.

e Odorant Binding: The process begins when an odorant molecule, such as 2-(2-
pentenyl)furan, binds to a specific olfactory receptor on the cilia of an olfactory sensory
neuron.

o G-protein Activation: This binding event causes a conformational change in the olfactory
receptor, which in turn activates a coupled G-protein (G_olf).

» Adenylyl Cyclase Activation: The activated G-protein then activates the enzyme adenylyl
cyclase.

e CAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine
monophosphate (CAMP), a second messenger.

e lon Channel Opening: The increase in intracellular cAMP concentration leads to the opening
of cyclic nucleotide-gated (CNG) ion channels.

o Depolarization: The opening of these channels allows for an influx of cations (primarily Ca2*
and Na*), leading to the depolarization of the olfactory sensory neuron's membrane.

» Action Potential Generation: If the depolarization reaches a certain threshold, an action
potential is generated and transmitted along the axon of the neuron to the olfactory bulb in
the brain. The brain then processes these signals, resulting in the perception of a specific
smell.

4.2. Olfactory Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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